Cas no 676640-03-2 (methyl 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: methyl 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 676640-03-2
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• MDL: MFCD04042930
• CID: 3102968
• PubChem ID: 757574
• Update Time: 2025-10-28

methyl 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-Methyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid meth yl ester
• methyl 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate
• AK-968/14004521
• methyl5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• methyl 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• AKOS004103790
• STL415299
• HMS3536I15
• 676640-03-2
• CS-0282423
• EN300-233000
• SR-01000582411-1
• EU-0030222
• SR-01000582411

• MDL： MFCD04042930
• Inchi： 1S/C10H8F3N3O2/c1-5-3-7(10(11,12)13)16-8(15-5)6(4-14-16)9(17)18-2/h3-4H,1-2H3
• InChI Key： MFIVLZPSBFNUPX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=C(C(=O)OC)C=NN21)(F)F

Computed Properties

• Exact Mass: 259.05686099Da
• Monoisotopic Mass: 259.05686099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on methyl 5-methyl-7-(trifluoromethyl)pyrazolo1,5-apyrimidine-3-carboxylate

Exploring the Properties and Applications of Methyl 5-Methyl-7-(Trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-Carboxylate (CAS No. 676640-03-2)

The compound methyl 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 676640-03-2) has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and versatile applications. As a pyrazolo[1,5-a]pyrimidine derivative, this compound exhibits a trifluoromethyl group, which is known to enhance metabolic stability and bioavailability—a critical factor in modern drug design. Researchers are increasingly focusing on such heterocyclic compounds to address challenges in targeted drug delivery and sustainable agriculture.

One of the most searched questions in scientific forums revolves around the synthesis of methyl 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate. The compound is typically synthesized via multi-step organic reactions, including cyclization and esterification, with yields optimized for industrial-scale production. Its molecular stability under varying pH conditions makes it a candidate for prodrug development, a trending topic in precision medicine. Additionally, the presence of the trifluoromethyl group aligns with the growing demand for fluorinated compounds in agrochemicals, as they often exhibit improved pest resistance and environmental persistence.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for CAS No. 676640-03-2 to reduce hazardous byproducts. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). The compound’s potential role in crop protection formulations is also under scrutiny, as farmers and agronomists seek alternatives to traditional pesticides amid rising climate change pressures. Its low mammalian toxicity profile, a frequently searched keyword in regulatory databases, further bolsters its appeal.

From a commercial perspective, methyl 5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is often discussed in patent literature for its utility in intermediate synthesis. Pharmaceutical companies are investing in high-throughput screening to identify derivatives with enhanced kinase inhibition properties—a hot topic in cancer therapeutics. Analytical techniques like HPLC and LC-MS are routinely employed to ensure purity, a critical parameter for regulatory compliance in GMP manufacturing.

In summary, 676640-03-2 represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural motifs resonate with contemporary research themes such as fluorine chemistry, heterocyclic scaffolds, and sustainable synthesis. As the scientific community prioritizes AI-driven molecular design and circular economy principles, this compound’s relevance is poised to grow, answering pressing questions in both academia and industry.